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Compound of Interest

Compound Name: 4-(1-Phenylethoxy)piperidine
Cat. No.: B13524993
Get Quote

CAS Number: 420137-21-9 Formula: C13H19NO Molecular Weight: 205.30 g/mol Document
Type: Enhanced Safety Data Sheet (eSDS) & Handling Protocol Target Audience: Medicinal
Chemists, Process Safety Engineers, and R&D Scientists[1][2]

Executive Summary & Chemical Architecture

4-(1-Phenylethoxy)piperidine is a secondary amine intermediate frequently employed in the
synthesis of neurological therapeutics, specifically Navl.7 sodium channel inhibitors for pain
management.[2] Its structure consists of a piperidine ring substituted at the 4-position with a
lipophilic 1-phenylethoxy ether group.[2]

From a safety perspective, this molecule presents a dual-nature hazard profile:

o The Piperidine Core: A secondary amine that confers basicity, potential corrosivity/irritancy to
mucosal membranes, and nucleophilic reactivity.

o The Phenylethoxy Tail: Increases lipophilicity (LogP ~2.1), facilitating dermal absorption and
potential blood-brain barrier penetration if systemic exposure occurs.[2]
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Critical Handling Directive: Treat as a Corrosive/lrritant and Bioactive Intermediate.[2] While
specific toxicological data for this CAS is limited, Structure-Activity Relationship (SAR) analysis
mandates handling protocols consistent with lipophilic secondary amines.[2]

Hazard Identification (SAR-Derived)

Note: In the absence of comprehensive animal toxicology for CAS 420137-21-9, the following
classifications are derived from the "Precautionary Principle” and data for structural analogs
(e.g., 4-Benzyloxypiperidine, Piperidine).

3HS Classification (Predicted)

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[2]

Acute Toxicity (Oral Cat.[2][3] 4
cute Toxicity (Oral) at.[2][3] [3][4]

H315/H314: Causes skin
Skin Corrosion/Irritation Cat.[3][5] 2/ 1B irritation (potential for burns).

[2]

H318/H319: Causes serious

Serious Eye Damage Cat. 1/2A L
eye damagel/irritation.[2][4]

H335: May cause respiratory

STOT - Single Exposure Cat. 3 S
irritation.[2][3][4][6]

Structural Hazard Analysis

The following diagram illustrates the chemical moieties responsible for specific safety risks.
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Figure 1: Structural Hazard Analysis highlighting the functional groups driving reactivity and
toxicity.[7]

Emergency Response Protocols

In the event of exposure, immediate action is required to mitigate the basicity of the amine and
prevent systemic absorption.

Decision Logic: Exposure Response
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1. Blot excess (do not rub)
2. Wash with soap & water (15 min)

3. Avoid organic solvents

1. Irrigate immediately (15 min)
2. Lift eyelids occasionally
3. Consult Ophthalmologist

1. Move to fresh air
2. Oxygen if breathing difficult
3. Monitor for pulmonary edema
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Figure 2: Emergency response decision tree emphasizing specific actions for lipophilic amines.

First Aid Specifics

» Eye Contact:Time is tissue. The basic nature of the amine can cause saponification of
corneal lipids.[2] Immediate irrigation is critical. Do not wait for an ambulance.

o Skin Contact: Do NOT use ethanol or DMSO to clean the skin; these solvents will dissolve
the lipophilic tail and drag the compound deeper into the dermis.[2] Use copious soap and

water.[3][6][8]

 Ingestion: Do NOT induce vomiting. The corrosive nature may damage the esophagus on

the way back up. Administer water if the victim is conscious.[6]

Handling, Storage, & Stability[5][6][10]
Physical Properties Table
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Property Value | Description Sourcelinference

Colorless to pale yellow liquid Analogous to 4-
Appearance . ) S
or low-melting solid benzyloxypiperidine

Boiling Point >250°C (Predicted) High MW amine

- Soluble in DCM, MeOH, ) o
Solubility ) Lipophilic tail
DMSO:; Low in Water

L ) Secondary amine
pKa ~10.5 (Piperidine Nitrogen) o
characteristic

Flash Point >110°C (Predicted) Low volatility

Storage Protocol

o Atmosphere: Store under Nitrogen or Argon.[2] Secondary amines can absorb CO2 from the
air to form carbamates/carbonates, altering stoichiometry.

o Temperature: Refrigerator (2—8°C) recommended to retard oxidation.[2]
» Incompatibilities:

o Strong Oxidizers: Risk of N-oxide formation or cleavage.[2]

o Acid Chlorides/Anhydrides: Will react violently to form amides.[2]

o Acids: Exothermic neutralization.[2][7]

Safe Handling Workflow

This workflow ensures containment of the amine odor and prevention of cross-contamination.

Control Exotherm Quench/Workup

(Acidic Wash to Protonate)

Click to download full resolution via product page
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Figure 3: Operational workflow for safe synthesis and disposal.

Exposure Controls & Personal Protection (PPE)[2]

[31[7]
Engineering Controls[2][3]

e Primary: Chemical Fume Hood.[2] The compound likely has a characteristic "fishy" amine
odor; detection of odor implies exposure limits may be exceeded.

e Secondary: Local exhaust ventilation for rotary evaporation.[2]

PPE Selection Matrix

Protection Type Recommendation Rationale

Standard nitrile offers good
o _ resistance to amines.[2] Latex
Gloves Nitrile (Double Gloving) )
is permeable to some

organics.

Safety glasses are insufficient
Eye Protection Chemical Goggles if liquid splashing is possible

(corrosive risk).[2]

Required only if handling
) ] outside a hood (not
Respiratory Type A (Organic Vapor) ) )
recommended) or during spill

cleanup.[2]

Prevents skin contact; remove

Clothing Lab Coat (Buttoned) immediately if contaminated.[2]
[4][8]

Scientific Context: Synthesis & Reactivity[2]
Synthesis Utility

4-(1-Phenylethoxy)piperidine is typically generated via the deprotection of tert-butyl 4-(1-
phenylethoxy)piperidine-1-carboxylate using acids like TFA or HCL.[2]
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e Implication: Commercial samples may contain trace acid salts
(Hydrochloride/Trifluoroacetate).[2] These salts are generally solid, less volatile, and less
corrosive than the free base, but are severe eye irritants.

Reactivity Profile

e Nucleophilicity: The secondary nitrogen is highly nucleophilic.[2] It will readily attack alky!l
halides, epoxides, and activated esters.

» Basicity: Can deprotonate acidic protons alpha to carbonyls.[2]

 Stability: The ether linkage is robust under basic conditions but may cleave under strong
Lewis acidic conditions (e.g., BBrs).[2]

Ecological Impact & Disposal[2]

o Ecotoxicity: Amines are generally toxic to aquatic life (Acute Cat.[2] 3 or 2) due to pH
alteration and membrane disruption.

» Disposal:
o Do not dispose of down the drain.
o Collect in Basic Organic Waste containers.

o If the compound is in an acidic solution, neutralize carefully before adding to general
organic waste to prevent heat generation.

References

» National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound
Summary for CID 96437, N-Phenethyl-4-piperidinone (Structural Analog). Retrieved from
[Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. 132-18-3|4-(Benzhydryloxy)-1-methylpiperidine hydrochloride|BLD Pharm [bldpharm.com]
. 81151-51-1]4-[(2-Methylphenyl)methoxy]piperidine|BLD Pharm [bldpharm.com]

. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

. buyat.ppg.com [buyat.ppg.com]

AR S X R =)L 97% | Sigma-Aldrich [sigmaaldrich.com]

. chempoint.com [chempoint.com]

. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

°
[e0] ~ » [6)] EaN w N -

. d3.cytivalifesciences.com [d3.cytivalifesciences.com]

¢ To cite this document: BenchChem. [Technical Handling & Safety Guide: 4-(1-
Phenylethoxy)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13524993/docs#technical-handling-safety-guide-4-1-
phenylethoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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